Cas no 1250796-55-4 (2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid)

2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure incorporates a trifluoromethyl group, enhancing metabolic stability and lipophilicity, which is advantageous in drug design. The compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its rigid pyrazole core and carboxylic acid functionality allow for precise molecular interactions, making it valuable in developing potent and selective compounds. The trifluoromethyl group further contributes to improved bioavailability and resistance to degradation. This compound is particularly useful in medicinal chemistry for optimizing pharmacokinetic properties in lead optimization phases.
2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid structure
1250796-55-4 structure
Product Name:2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid
CAS No:1250796-55-4
MF:C8H9F3N2O2
MW:222.164472341537
CID:5167879
Update Time:2025-11-02

2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid
    • 2-Methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
    • STL584916
    • 2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
    • 2-Methyl-2-(3-trifluoromethyl-pyrazol-1-yl)-propionic acid
    • 1H-Pyrazole-1-acetic acid, α,α-dimethyl-3-(trifluoromethyl)-
    • Inchi: 1S/C8H9F3N2O2/c1-7(2,6(14)15)13-4-3-5(12-13)8(9,10)11/h3-4H,1-2H3,(H,14,15)
    • InChI Key: OHOIQSJXHRTHDQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN(C(C(=O)O)(C)C)N=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.1

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Additional information on 2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid (CAS No. 1250796-55-4)

2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid (CAS No. 1250796-55-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a trifluoromethylpyrazole moiety with a propanoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1250796-55-4 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

One of the key reasons for the interest in 2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid is its potential application in small-molecule therapeutics. Researchers are exploring its role as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the current trend toward targeted therapies. The trifluoromethyl group enhances metabolic stability and lipophilicity, which are critical factors in optimizing drug candidates. This compound's pyrazole ring also contributes to its ability to interact with biological targets, a feature highly valued in medicinal chemistry.

In addition to pharmaceuticals, CAS No. 1250796-55-4 is investigated for its utility in agrochemical formulations. The trifluoromethylpyrazole scaffold is known to improve the efficacy of herbicides and fungicides, addressing the global demand for sustainable crop protection solutions. With the rise of precision agriculture, compounds like 2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid are being studied for their environmental impact and biodegradability, topics frequently queried in AI-driven research tools.

The synthesis of 2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid involves multi-step organic reactions, often starting from 3-(trifluoromethyl)-1H-pyrazole. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yield and scalability, reflecting the industry's shift toward greener methodologies. These innovations are particularly relevant to researchers searching for efficient synthetic routes or cost-effective production strategies.

From a commercial perspective, the demand for CAS No. 1250796-55-4 is driven by its role in high-value intermediates. Suppliers and contract manufacturers often highlight its purity (>98%) and compatibility with GMP standards, catering to the stringent requirements of pharmaceutical clients. Analytical methods like HPLC and NMR are routinely used to validate its quality, ensuring compliance with regulatory guidelines—a topic of high interest in quality control forums.

Looking ahead, 2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These areas are currently trending in biopharma SEO queries, underscoring the compound's potential to address unmet medical needs. Its adaptability to structure-activity relationship (SAR) studies further solidifies its position as a valuable tool for chemists and biologists alike.

In summary, 2-Methyl-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid (CAS No. 1250796-55-4) exemplifies the intersection of innovation and practicality in modern chemistry. Whether in drug development, agrochemicals, or advanced materials, its applications continue to expand, fueled by ongoing research and technological advancements. For those seeking detailed spectroscopic data or supplier information, this compound remains a focal point in scientific and industrial discourse.

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